
Validation of ClONO₂ Measurements from
CLAES and ATMOS Satellite Missions: A

Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorine nitrate

Cat. No.: B078553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Chlorine Nitrate (ClONO₂) measurements

from the Cryogenic Limb Array Etalon Spectrometer (CLAES) and the Atmospheric Trace

Molecule Spectroscopy (ATMOS) satellite missions. It also includes data from other relevant

satellite instruments for a comprehensive overview. The performance of these instruments is

supported by experimental data from various validation techniques, including balloon-borne

and ground-based measurements.

Data Presentation: Quantitative Comparison of
Satellite ClONO₂ Measurements
The following tables summarize the performance and validation results for ClONO₂

measurements from different satellite missions. These tables are compiled from various

validation studies and offer a quantitative comparison of the instruments' precision, accuracy,

and agreement with other data sources.

Table 1: Instrument Performance and Error Budgets
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Satellite
Mission

Instrument
Measureme
nt Principle

Stated
Precision

Stated
Systematic
Error/Accur
acy

Altitude
Range

UARS CLAES
Limb

Emission

Within 15%

(10 < P < 50

mbar)[1]

< 28% (10 <

P < 100

mbar)[1]

Stratosphere

ATLAS ATMOS
Solar

Occultation
-

Good

agreement

with in situ

observations

Stratosphere

Envisat MIPAS
Limb

Emission
8–14% -

Below 40

km[2][3]

ACE ACE-FTS
Solar

Occultation
-

Good

agreement

with MIPAS[4]

[5]

16 - 34 km[4]

[5]

Table 2: Intercomparison and Validation with Correlative Data

Satellite
Instrument

Correlative
Instrument/Pla
tform

Mean Absolute
Difference
(ppbv)

Mean Relative
Difference (%)

Altitude Range
(km)

CLAES ATMOS

Relatively good

midlatitude

agreement[1]

- -

ACE-FTS MIPAS (IMK-IAA)

±0.01 (16-27

km), < +0.09 (27-

34 km)[4][5]

- 16 - 34[4][5]

ACE-FTS

Ground-based

FTIR

(Jungfraujoch)

- 4.7%[4][5] Partial Column
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Experimental Protocols
Validation of satellite ClONO₂ data relies on comparing the satellite measurements with highly

accurate, co-located measurements from other sources. The primary techniques involve

balloon-borne spectrometers and ground-based Fourier Transform Infrared (FTIR)

spectrometers.

Balloon-Borne Spectrometer Measurements (e.g., FIRS-
2)
The Far-Infrared Spectrometer (FIRS-2) is a high-resolution Fourier transform spectrometer

that can be flown on a stratospheric balloon platform. It measures the thermal emission of the

Earth's limb at far-infrared wavelengths.

Methodology:

Instrument Preparation: The FIRS-2 instrument is prepared and calibrated on the ground

before flight. This includes characterizing the instrument line shape and radiometric

response.

Balloon Launch and Ascent: The spectrometer is launched on a high-altitude balloon,

ascending to the stratosphere. During the ascent, it can make measurements at different

altitudes.

Limb Sounding: At a float altitude typically between 35 and 40 km, the instrument performs

limb sounding, scanning the atmosphere at different tangent heights below the balloon. This

provides vertical profiles of atmospheric trace gases.

Data Acquisition: The instrument records interferograms of the atmospheric emission. These

are later transformed into spectra on the ground.

Spectral Analysis and Retrieval: The measured spectra are analyzed using a line-by-line

radiative transfer model. The vertical profiles of ClONO₂ and other trace gases are retrieved

by fitting the measured spectra to the modeled spectra. The retrieval process accounts for

instrumental characteristics and atmospheric temperature and pressure profiles.
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Co-location and Comparison: The retrieved profiles from the balloon-borne instrument are

then spatially and temporally co-located with the satellite overpass data. The profiles are

compared to assess the accuracy and precision of the satellite measurements.

Ground-Based FTIR Spectrometry
Ground-based FTIR spectrometers, often part of networks like the Network for the Detection of

Atmospheric Composition Change (NDACC), measure the absorption of solar radiation by

atmospheric gases. These measurements provide total column amounts of many trace gases,

including ClONO₂.

Methodology:

Instrument Setup: A high-resolution FTIR spectrometer is installed at a ground station. The

instrument is equipped with a solar tracker to follow the sun's path.[6][7]

Data Acquisition: The spectrometer records high-resolution solar absorption spectra in the

infrared region. Measurements are typically taken at sunrise and sunset when the optical

path through the atmosphere is long, enhancing the absorption signals of trace gases.

Spectral Analysis and Retrieval: The recorded spectra are analyzed using a retrieval

algorithm (e.g., SFIT4). The algorithm fits a calculated spectrum to the measured spectrum

to determine the total column abundance of ClONO₂. This process requires accurate

spectroscopic parameters for all absorbing gases in the spectral region of interest.

Data Processing: The raw spectra are processed to correct for instrumental effects and to

convert them into a format suitable for the retrieval algorithm. This includes Fourier

transformation of the interferograms and phase correction.[6]

Satellite Co-location and Comparison: The ground-based total column data are compared

with the total column derived from the satellite's vertical profiles over the ground station. The

comparison is made for days with clear-sky conditions and close temporal coincidence

between the ground-based measurement and the satellite overpass.

Mandatory Visualization
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The following diagrams illustrate the atmospheric chemistry of ClONO₂ and the workflow for

satellite data validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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